N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C24H29FN2O2S/c1-17(2)30-20-9-7-18(8-10-20)15-23(28)26-16-19-11-13-27(14-12-19)24(29)21-5-3-4-6-22(21)25/h3-10,17,19H,11-16H2,1-2H3,(H,26,28)
• InChI Key: WUOGVTDDUJZBFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C24H29FN2O2S
• Molecular Weight: 428.6 g/mol

Description

N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C24H29FN2O2S and its molecular weight is 428.57. The purity is usually 95%.
BenchChem offers high-quality N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds with a structural basis similar to N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide have been synthesized and evaluated for antimicrobial activity. For instance, substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives showed good activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains, paving the way for the design of new antimicrobials (Anuse et al., 2019).

Anti-Cancer Activity

Fluoro-substituted compounds, closely related in structure to the compound , have been synthesized and tested for anti-cancer activity. Specifically, novel fluoro-substituted benzopyrans were evaluated against lung, breast, and CNS cancer cell lines, indicating potential applications in cancer research (Hammam et al., 2005).

Anti-Tumor Activities

Research on novel isoxazole compounds, including derivatives similar to the compound of interest, has shown potential anti-tumor activities. These studies underscore the importance of structural modifications in designing new therapeutic agents with enhanced efficacy against various tumors (Hao-fei, 2011).

Anti-Inflammatory and Antimicrobial Agents

Bisthiourea derivatives of dipeptide conjugated to fluoro-substituted compounds have been synthesized and evaluated for anti-inflammatory and antimicrobial activities. These studies highlight the therapeutic potential of these compounds in treating conditions involving inflammation and microbial infections (Kumara et al., 2017).

Novel Antihistaminic Compounds

Research into N-heterocyclic 4-piperidinamines has led to the discovery of compounds with significant antihistaminic activity. These findings contribute to the development of new therapeutic agents for treating allergic reactions (Janssens et al., 1985).